6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-bromobenzoate
• InChI: InChI=1S/C18H13BrN2O4S/c1-11-6-7-20-18(21-11)26-10-14-8-15(22)16(9-24-14)25-17(23)12-2-4-13(19)5-3-12/h2-9H,10H2,1H3
• InChI Key: GFYZRIOBJFBTPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C18H13BrN2O4S
• Molecular Weight: 433.3 g/mol

Description

The compound “6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyran ring, which is a six-membered ring with one oxygen atom. The pyrimidine ring is substituted with a methyl group and a thiomethyl group, which is further connected to the pyran ring. The pyran ring is substituted with a bromobenzoate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and pyran rings would likely result in a planar structure for the core of the molecule. The bromobenzoate group would add significant molecular weight and could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The pyrimidine ring is known to participate in a variety of reactions, particularly at the nitrogen atoms. The bromobenzoate group could potentially undergo reactions involving the bromine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromobenzoate group could increase its molecular weight and possibly its lipophilicity. The pyrimidine and pyran rings could contribute to its stability and reactivity.

Scientific Research Applications

Anticancer Activity

Research has shown that derivatives of pyran and pyrimidine, which share structural similarities with the compound , have been synthesized and tested for their anticancer properties. For instance, novel fluoro-substituted benzo[b]pyran compounds have demonstrated anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine, indicating their potential as therapeutic agents against human cancer cell lines, including lung, breast, and CNS cancers (Hammam et al., 2005). Similarly, pyrazolopyrimidines derivatives have been developed as anticancer and anti-5-lipoxygenase agents, showcasing structure-activity relationships that could guide further drug development (Rahmouni et al., 2016).

Antimicrobial Activities

Some synthesized thiopyrimidine and thiazolopyrimidine derivatives starting from related compounds have exhibited notable antimicrobial activities. These findings underline the potential of such compounds in developing new antimicrobial agents, which could be crucial in addressing the growing concern of antibiotic resistance (Hawas et al., 2012).

Antifungal and Phytopathogenic Growth Inhibition

The antifungal activity of pyrazole and pyrimidine derivatives has also been explored, with certain compounds showing efficacy against phytopathogenic fungi. This suggests their utility in agricultural applications to protect crops from fungal pathogens, potentially reducing crop losses and improving food security (Vicentini et al., 2007).

Synthesis of Novel Compounds with Pharmacological Properties

The synthesis of novel compounds with structural similarities to 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate has been a significant area of research. These studies aim at exploring the chemical reactions and conditions that yield new compounds with potential for pharmacological applications. For example, the synthesis of tetrahydrobenzo[b]pyran derivatives using environmentally friendly catalysts and conditions highlights the move towards greener synthesis methods in medicinal chemistry (Jin et al., 2004).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of many pyrimidine derivatives, it could be of interest in the field of medicinal chemistry.